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For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Carboxytetramethylrhodamine, succinimidyl ester (5-TAMRA-SE) is a popular amine-reactive
fluorescent dye used for covalently labeling proteins, particularly antibodies.[1][2][3] As a
purified single isomer of TAMRA, it ensures greater reproducibility in labeling experiments.[1][2]
[4] The succinimidyl ester (SE) moiety reacts efficiently with primary aliphatic amines, such as
the side chain of lysine residues and the N-terminus of proteins, to form a stable amide bond.
[1][2][4][5][6] This labeling chemistry is straightforward and effective for creating fluorescently
tagged antibodies for use in various applications, including immunofluorescence staining, flow
cytometry, and fluorescence in situ hybridization (FISH).[1][2][4] 5-TAMRA conjugates exhibit
bright orange fluorescence with excitation and emission maxima around 555 nm and 580 nm,
respectively.[7]

Materials and Reagents
e 5-TAMRA-SE (5-Carboxytetramethylrhodamine, succinimidyl ester)
¢ Antibody to be labeled (in an amine-free buffer)

e Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)
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Labeling Buffer: 0.1 M sodium bicarbonate or phosphate buffer, pH 8.3-8.5.[8][9][10] (Avoid

buffers containing primary amines like Tris or glycine.[1][8][9][10])

Quenching Buffer (optional): 1 M Tris-HCI, pH 7.5[8][11]

Phosphate Buffered Saline (PBS), pH 7.2-7.4

Quantitative Data Summary

Purification/Desalting column (e.g., Sephadex G-25) or dialysis equipment.[8][9]

Parameter Value Reference
5-TAMRA-SE Molecular

] 527.53 g/mol [1][2][4]
Weight
Excitation Maximum (Aex) ~547-556 nm [1][3]
Emission Maximum (Aem) ~574-581 nm [1114]

Molar Extinction Coefficient (g)

92,000 cm~tM~1

[5]

Recommended Antibody
) 2-10 mg/mL [1][4119]
Concentration
Recommended Labeling Buffer
8.3-8.5 [8][9]

pH

Recommended Dye:Protein

Molar Ratio

5:1 to 20:1 (Optimized for IgG:

~5:1t0 10:1)

[1112][4108][°]

Incubation Time

15-60 minutes

[1]14]

Incubation Temperature

Room Temperature

[1]14]8]

Optimal Degree of Substitution
(DOS)

2-4 moles of dye per mole of

antibody

[1]

Experimental Workflow
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5-TAMRA-SE Antibody Labeling Workflow

Preparation

Prepare Antibody Solution Prepare 5-TAMRA-SE Stock
(2-10 mg/mL in amine-free buffer, pH 8.3-8.5) (20 mg/mL in anhydrous DMSO/DMF)

Labeling|Reaction

Add Dye to Antibody
(Molar Ratio 5:1 to 20:1)

Incubate
(15-60 min, Room Temp, Protected from Light)

Purification

Purify Conjugate
(Size Exclusion Chromatography / Dialysis)

-

~

Analysis & Storage

Determine Degree of Labeling (DOL)
(Spectrophotometry)

Store Labeled Antibody
(4°C or -20°C, Protected from Light)
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5-TAMRA-SE Amine-Reactive Labeling Chemistry

Antibody 5-TAMRA-SE
(with primary amines, e.g., Lysine) (Succinimidyl Ester)

Reaction at pH 8.3-8.5

Labeled Antibody
(Stable Amide Bond)

N-hydroxysuccinimide
(Byproduct)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. eurogentec.com [eurogentec.com]
. eurogentec.com [eurogentec.com]
. TAMRA dye for labeling in life science research [baseclick.eu]

. search.cosmobio.co.jp [search.cosmobio.co.jp]

1

2

3

4
¢ 5. vectorlabs.com [vectorlabs.com]

6. glenresearch.com [glenresearch.com]

7. abcam.cn [abcam.cn]

8. youdobio.com [youdobio.com]

9. medchemexpress.com [medchemexpress.com]
¢ 10. youdobio.com [youdobio.com]

¢ 11. benchchem.com [benchchem.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1664668?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664668?utm_src=pdf-custom-synthesis
https://www.eurogentec.com/assets/0dac3799-78e7-43ca-9197-69196b3142ef/tds-en-as-72064-anatag-5-tamra-microscale-protein-labeling-kit.pdf
https://www.eurogentec.com/assets/1889c268-a277-41c6-b66e-bb7c9b58505a/tds-en-as-72063-anatag-5-tamra-protein-labeling-kit.pdf
https://www.baseclick.eu/science/glossar/tamra-dye/
https://search.cosmobio.co.jp/cosmo_search_p/search_gate2/docs/ASI_/71002.20060124.pdf
https://vectorlabs.com/products/5-tamra-nhs-ester/
https://www.glenresearch.com/reports/gr33-13
https://www.abcam.cn/ps/products/253/ab253390/documents/TAMRA-Antibody-Protein-Cell-Labeling-Kit-protocol-book-ab233390%20(website).pdf
https://www.youdobio.com/wp-content/uploads/2025/05/5-TAMRA-NHS-labeling-protocol.pdf
https://www.medchemexpress.com/5-TAMRA-SE.html
https://www.youdobio.com/wp-content/uploads/2025/05/6-TAMRA-NHS-Ester_Amine-Labeling-Protocol.pdf
https://www.benchchem.com/pdf/TAMRA_Fluorescent_Label_An_In_depth_Technical_Guide_for_Live_Cell_Imaging.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Application Notes: 5-TAMRA-SE Protein Labeling
Protocol for Antibodies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664668#5-tamra-se-protein-labeling-protocol-for-
antibodies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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